Cas no 139625-68-6 (1,3-Benzenediol, 4-[[(4-methoxyphenyl)methyl]thio]-)

• Product Name: 1,3-Benzenediol, 4-[[(4-methoxyphenyl)methyl]thio]-
• CAS No: 139625-68-6
• MF: C₁₄H₁₄O₃S
• MW: 262.324162960052
• CID: 1276587
• Update Time: 2024-08-04

1,3-Benzenediol, 4-[[(4-methoxyphenyl)methyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-[[(4-methoxyphenyl)methyl]thio]-

• Inchi： 1S/C14H14O3S/c1-17-12-5-2-10(3-6-12)9-18-14-7-4-11(15)8-13(14)16/h2-8,15-16H,9H2,1H3
• InChI Key： ZLWZLNRRFUZNKM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(SCC2=CC=C(OC)C=C2)C(O)=C1

Computed Properties

• Exact Mass: 262.06642

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 457.8±24.0 °C(Predicted)
• PSA: 49.69
• pka: 8.87±0.40(Predicted)